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The following table consolidates the in vitro experimental data for Tubulin polymerization-IN-36 from the

search results [1].

Assay/Cell Line Experimental Measure Result

Biochemical Assay Tubulin Polymerization Inhibition (IC₅₀) 2.8 μΜ

Biochemical Assay Inhibition of Colchicine Binding (at 5 μΜ) 88%

Cytotoxicity (MCF-7 cells) Antiproliferative Activity (IC₅₀) 0.29 μΜ

Cell Proliferation (VL51 cells) Antiproliferative Activity (IC₅₀) 0.02 - 0.04 μΜ

Cell Proliferation (MINO cells) Antiproliferative Activity (IC₅₀) 0.02 - 0.04 μΜ

Cell Proliferation (VL51 cells) Cell Proliferation (at 1 μΜ for 72h) Reduced to 38%

Cell Proliferation (MINO cells) Cell Proliferation (at 1 μΜ for 72h) Reduced to 0.8%

Cell Proliferation (HBL1 cells) Cell Proliferation (at 1 μΜ for 72h) Reduced to 7.1%

Cell Proliferation (SU-DHL-10 cells) Cell Proliferation (at 1 μΜ for 72h) Reduced to 30.5%
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The search results describe the compound's actions but do not provide full methodological details for

replication. Based on the described effects and standard practices in the field [2], here are the core

experimental workflows and a generalized protocol.

Mechanism of Action and Cellular Workflow

Tubulin polymerization-IN-36 binds to the colchicine site on tubulin, disrupting microtubule dynamics.

The diagram below outlines the subsequent cellular events based on the data [1].
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Generalized Tubulin Polymerization Assay Protocol

While a specific protocol for Tubulin polymerization-IN-36 is not provided, the following is a standard

method for assessing compound effects on tubulin, based on common practices described in the literature [2].

Reaction Setup: Prepare a reaction mixture containing purified tubulin (e.g., from mammalian brain),

GTP, and a suitable buffer (e.g., PIPES-based). The test compound is added to this mixture.
Polymerization Initiation: The reaction is moved to a spectrophotometer and the temperature is

quickly raised to 37°C to initiate polymerization.
Real-Time Monitoring: The increase in turbidity, which correlates with microtubule formation, is

monitored by measuring the optical density (OD) at 350 nm over 30-60 minutes.
Data Analysis: The polymerization curves (OD vs. time) of the compound-treated sample are

compared to a vehicle control (e.g., DMSO) and a known inhibitor control. A lower rate and extent of
OD increase indicate inhibition of polymerization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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